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Compound of Interest

Compound Name: Fucosterol

Cat. No.: B1674174 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fucosterol is a prominent phytosterol found abundantly in various marine brown algae

(Phaeophyceae), such as species from the Fucus, Sargassum, and Ecklonia genera.[1][2][3]

Its structure is characterized by a cholestane skeleton with a unique ethylidene group at the C-

24 position of the side chain.[4] Fucosterol and its derivatives have garnered significant

attention in the pharmaceutical and nutraceutical industries due to a wide range of reported

biological activities, including antioxidant, anti-inflammatory, anticancer, and antidiabetic

properties.[2][5][6]

Accurate structural elucidation is the foundational step for understanding its biological functions

and for quality control in drug development. Nuclear Magnetic Resonance (NMR) spectroscopy

is an indispensable and powerful non-destructive technique for the unambiguous determination

of the molecular structure of natural products like fucosterol.[7][8] This application note

provides a detailed protocol for the structural elucidation of fucosterol using a suite of one-

dimensional (1D) and two-dimensional (2D) NMR experiments.

Experimental Protocols
Materials and Equipment

Sample: Purified fucosterol (≥98% purity), either commercially sourced or isolated from

natural sources.
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Solvent: Deuterated chloroform (CDCl₃) with 0.03% tetramethylsilane (TMS) as an internal

standard.

Equipment:

NMR spectrometer (e.g., 400 MHz or higher) equipped with a 5 mm probe.

Standard 5 mm NMR tubes.

Analytical balance, vials, and micropipettes.

Sample Preparation Protocol
Accurately weigh approximately 5-10 mg of purified fucosterol.

Dissolve the sample in 0.6-0.7 mL of CDCl₃ in a clean, dry vial.

Ensure the sample is fully dissolved. Gentle vortexing may be applied if necessary.

Transfer the solution into a 5 mm NMR tube.

Cap the NMR tube and place it in the spectrometer for analysis.

NMR Data Acquisition Protocol
The following suite of NMR experiments should be performed to acquire comprehensive

structural data.

1D ¹H NMR: Provides information on the chemical environment, multiplicity (spin-spin

coupling), and integration of all protons.

1D ¹³C NMR and DEPT-135: The ¹³C NMR spectrum identifies all unique carbon signals. The

Distortionless Enhancement by Polarization Transfer (DEPT-135) experiment distinguishes

between CH/CH₃ (positive phase) and CH₂ (negative phase) carbons; quaternary carbons

are absent.

2D COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other,

typically through two or three bonds (¹H-¹H J-coupling). This is crucial for tracing proton spin
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systems within the molecule.

2D HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to their

attached carbons (one-bond ¹H-¹³C correlation).[9][10] This experiment is highly sensitive

and essential for assigning carbon resonances.

2D HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons

and carbons over two to three bonds (long-range ¹H-¹³C coupling).[10][11] This is the key

experiment for connecting different spin systems across quaternary carbons and establishing

the overall molecular framework.

Data Presentation and Interpretation
The structural assignment of fucosterol is achieved by systematically analyzing the data from

the NMR experiments. The chemical structure with standard steroid numbering is shown below

for reference.

Fucosterol Structure with Numbering

[Image of Fucosterol Structure with Numbering]

Click to download full resolution via product page

Caption: Chemical structure of fucosterol with conventional steroid numbering.

Quantitative NMR Data Summary
The following tables summarize the ¹H and ¹³C NMR data for fucosterol, recorded in CDCl₃.

The assignments are based on comprehensive analysis of 1D and 2D NMR spectra.[12][13]

Table 1: ¹H and ¹³C NMR Chemical Shift Assignments for Fucosterol (in CDCl₃)
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Carbon No.
¹³C Shift (δ
ppm)

¹H Shift (δ
ppm)

¹H
Multiplicity
(J in Hz)

Key HMBC
Correlation
s (from ¹H
to ¹³C)

Key COSY
Correlation
s (¹H-¹H)

1 37.2
1.81 (m),

1.10 (m)

C-2, C-3, C-

5, C-10, C-19
H-2

2 31.7
1.52 (m),

1.38 (m)

C-1, C-3, C-

4, C-10
H-1, H-3

3 71.7 3.54 (m)
C-1, C-2, C-

4, C-5
H-2, H-4

4 42.4
2.17 (m),

2.07 (m)

C-2, C-3, C-

5, C-6, C-10
H-3

5 140.6 - Quaternary - -

6 121.7 5.33 br. d (J = 5.2)
C-4, C-5, C-

7, C-8, C-10
H-7

7 31.9
1.89 (m),

1.60 (m)

C-5, C-6, C-

8, C-9, C-14
H-6, H-8

8 31.9 1.43 (m)
C-7, C-9, C-

14

H-7, H-9, H-

14

9 50.4 0.92 (m)

C-1, C-8, C-

10, C-11, C-

19

H-8, H-11, H-

14

10 36.5 - Quaternary - -

11 21.1 1.45 (m)
C-8, C-9, C-

10, C-12
H-9, H-12

12 39.7
2.01 (m),

1.15 (m)

C-11, C-13,

C-14, C-17,

C-18

H-11

13 42.2 - Quaternary - -
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14 56.7 1.05 (m)

C-8, C-9, C-

12, C-13, C-

15, C-18

H-8, H-9

15 24.4
1.55 (m),

1.08 (m)

C-13, C-14,

C-16, C-17
H-14, H-16

16 28.3
1.85 (m),

1.25 (m)
C-15, C-17 H-15, H-17

17 55.8 1.18 (m)

C-13, C-16,

C-18, C-20,

C-21

H-16, H-20

18 11.8 0.71 s
C-12, C-13,

C-14, C-17
-

19 19.4 1.04 s
C-1, C-5, C-

9, C-10
-

20 36.4 1.38 (m)
C-17, C-21,

C-22

H-17, H-21,

H-22

21 18.7 1.01 d (J = 6.8)
C-17, C-20,

C-22
H-20

22 35.2 1.98 (m)
C-20, C-21,

C-23, C-24
H-20, H-23

23 25.7 2.25 (m)
C-22, C-24,

C-25, C-28
H-22, H-25

24 146.7 - Quaternary - -

25 34.8 2.22 (m)

C-23, C-24,

C-26, C-27,

C-28

H-23, H-26,

H-27

26 22.1 1.01 d (J = 1.2)
C-24, C-25,

C-27
H-25

27 22.2 1.00 d (J = 1.2)
C-24, C-25,

C-26
H-25
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28 115.8 5.20 q (J = 6.7)
C-23, C-24,

C-25, C-29
H-29

29 13.2 1.59 d (J = 6.7) C-24, C-28 H-28

Visualizations of Experimental Workflow and Data
Correlations
Logical Workflow for NMR-based Structural Elucidation
The process follows a logical progression from initial data acquisition to the final confirmed

structure.
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Sample Preparation

NMR Data Acquisition

Data Analysis & Interpretation

Final Output

Dissolve Purified Fucosterol
in CDCl3 with TMS

1D NMR
(¹H, ¹³C, DEPT-135)

2D NMR
(COSY, HSQC, HMBC)

Assign ¹H & ¹³C signals
using HSQC & DEPT

Establish ¹H-¹H Spin Systems
using COSY

Connect Fragments
using HMBC

Confirm Connectivity
& Stereochemistry

Elucidated Fucosterol Structure

Click to download full resolution via product page

Caption: Workflow for fucosterol structural elucidation using NMR spectroscopy.
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Key HMBC Correlations for Fucosterol
The HMBC spectrum is paramount for assembling the complete carbon skeleton. Key

correlations from the easily identifiable methyl singlets (H-18 and H-19) and the unique side-

chain protons confirm the overall structure.

Key HMBC Correlations in Fucosterol
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¹H-29 (d, δ 1.59)

 confirm ethylidene

C28

 confirm ethylidene

¹H-6 (d, δ 5.33)

 confirm B-ring confirm B-ring

Click to download full resolution via product page

Caption: Diagram of key 2 and 3-bond HMBC correlations for fucosterol.

COSY Spin System Example: The A-Ring
The COSY spectrum allows for the tracing of adjacent protons. For example, the spin system

from H-1 to H-4 in the A-ring can be readily identified.

Caption: A representative ¹H-¹H COSY spin system in fucosterol's A-ring.

Conclusion
The comprehensive application of 1D and 2D NMR spectroscopy provides an unambiguous

and definitive method for the structural elucidation of fucosterol. The combination of ¹H, ¹³C,

DEPT, COSY, HSQC, and HMBC experiments allows for the complete assignment of all proton

and carbon signals and confirms the precise connectivity of the steroid core and its

characteristic side chain. This robust methodology is essential for the characterization and

quality control of fucosterol in research and for its development as a potential therapeutic

agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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